Cas no 69151-83-3 (1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI))

1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI) is a heterocyclic compound featuring a pyrrole core substituted with an ethynyl group at the 4-position and a carboxylic acid at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in medicinal chemistry and materials science. The ethynyl group offers click chemistry compatibility, enabling efficient conjugation reactions, while the carboxylic acid functionality allows for further derivatization. Its rigid pyrrole scaffold contributes to stability and potential applications in designing bioactive compounds or functional materials. The compound is typically handled under controlled conditions due to its reactivity.

1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI) structure

69151-83-3 structure

Product Name:1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI)

CAS No:69151-83-3

MF:C₇H₅NO₂

MW:135.120101690292

CID:1017808

PubChem ID:45079268

Update Time:2025-10-16

1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI)
- 4-ethynyl-1H-pyrrole-2-carboxylic acid
- 1H-pyrrole-2-carboxylic acid, 4-ethynyl-
- LogP
- DTXSID40663678
- 4-ETHYNYL-1H-PYRROLE-2-CARBOXYLICACID
- 1H-Pyrrole-2-carboxylic acid,4-ethynyl-(9ci)
- AKOS006307925
- SB62645
- 69151-83-3
- DB-279884
- Inchi： 1S/C7H5NO2/c1-2-5-3-6(7(9)10)8-4-5/h1,3-4,8H,(H,9,10)
- InChI Key： MBTSUUORHNNIBX-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C#C)=CN1)=O

Computed Properties

Exact Mass: 135.03205
Monoisotopic Mass: 135.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.1A^2
XLogP3: 0.8

Experimental Properties

Density: 1.37
Boiling Point: 376.7°C at 760 mmHg
Flash Point: 181.6°C
Refractive Index: 1.61
PSA: 53.09

1H-Pyrrole-2-carboxylic acid, 4-ethynyl- (9CI) Pricemore >>

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Alichem	A109004231-5g	4-Ethynyl-1H-pyrrole-2-carboxylic acid	69151-83-3	95%	5g	$2412.00	2023-09-01
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